Cas no 1805598-01-9 (5-Bromo-3-fluoro-2-nitrobenzoyl chloride)

• Product Name: 5-Bromo-3-fluoro-2-nitrobenzoyl chloride
• CAS No: 1805598-01-9
• MF: C₇H₂BrClFNO₃
• MW: 282.451083660126
• CID: 4977273
• Update Time: 2025-08-04

5-Bromo-3-fluoro-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-nitrobenzoyl chloride

• Inchi： 1S/C7H2BrClFNO3/c8-3-1-4(7(9)12)6(11(13)14)5(10)2-3/h1-2H
• InChI Key： ALIDYVIRBQQTTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)Cl)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 5-Bromo-3-fluoro-2-nitrobenzoyl chloride

Comprehensive Analysis of 5-Bromo-3-fluoro-2-nitrobenzoyl chloride (CAS No. 1805598-01-9): Properties, Applications, and Industry Trends

The chemical compound 5-Bromo-3-fluoro-2-nitrobenzoyl chloride (CAS No. 1805598-01-9) is a highly specialized intermediate widely utilized in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromo, fluoro, and nitro functional groups, this compound has garnered significant attention for its role in synthesizing bioactive molecules. Researchers frequently search for terms like "5-Bromo-3-fluoro-2-nitrobenzoyl chloride synthesis" or "CAS 1805598-01-9 applications", reflecting its growing relevance in drug discovery pipelines.

In recent years, the demand for halogenated aromatic compounds like 5-Bromo-3-fluoro-2-nitrobenzoyl chloride has surged due to their versatility in cross-coupling reactions. The presence of both electron-withdrawing (nitro) and electron-donating (fluoro) groups makes it particularly valuable for designing kinase inhibitors and antimicrobial agents. Industry reports highlight increased searches for "nitrobenzoyl chloride derivatives in drug development", aligning with the compound's potential in addressing antibiotic resistance challenges.

From a structural perspective, the benzoyl chloride moiety in CAS 1805598-01-9 enables efficient acylation reactions, while the meta-fluoro and ortho-nitro substitutions influence its reactivity pattern. Analytical studies using HPLC and NMR confirm its stability under controlled conditions, with purity levels exceeding 98% in commercial samples. This aligns with frequent queries about "high-purity 5-Bromo-3-fluoro-2-nitrobenzoyl chloride suppliers" from quality-conscious researchers.

The compound's application spectrum extends to material science, where its nitro-aromatic core contributes to developing advanced polymers with enhanced thermal stability. Patent analyses reveal innovative uses in OLED materials and liquid crystal displays, answering common search trends like "nitrobenzoyl chloride in electronic materials". Environmental considerations have also prompted studies on its biodegradation pathways, addressing sustainability concerns in chemical manufacturing.

Market intelligence indicates that 5-Bromo-3-fluoro-2-nitrobenzoyl chloride production follows strict GMP guidelines to meet pharmaceutical standards. The global supply chain emphasizes documentation for CAS 1805598-01-9, including detailed COA (Certificate of Analysis) and MSDS specifications. This responds to the rising search volume for "regulated chemical intermediates in pharma" and reflects industry best practices.

Emerging research explores the compound's potential in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. The bromo-substitution at the 5-position allows precise molecular modifications, making it valuable for E3 ligase recruitment—a topic generating substantial academic interest, as seen in search queries like "halogenated aromatics in PROTAC design".

Quality control protocols for 5-Bromo-3-fluoro-2-nitrobenzoyl chloride involve advanced techniques such as LC-MS and FTIR spectroscopy to verify structural integrity. The compound typically appears as a pale-yellow crystalline solid with characteristic melting points between 92-95°C. These physicochemical properties are frequently referenced in searches for "nitrobenzoyl chloride characterization methods" by analytical chemists.

In synthetic methodology development, the compound serves as a benchmark for studying nucleophilic aromatic substitution (SNAr) reactions due to its balanced electronic effects. Recent publications highlight its utility in constructing heterocyclic scaffolds, answering common questions about "fluoro-nitrobenzoyl chloride reactivity". The ortho-nitro group's steric influence on reaction kinetics remains an active research area.

Storage recommendations for CAS 1805598-01-9 emphasize moisture-free environments at 2-8°C to prevent hydrolysis of the acyl chloride functionality. This practical information addresses frequent logistical queries like "handling sensitive benzoyl chloride derivatives". Commercial packaging often includes nitrogen-purged ampoules to ensure long-term stability.

Future prospects for 5-Bromo-3-fluoro-2-nitrobenzoyl chloride include potential applications in bioconjugation chemistry and PET tracer development, leveraging its fluoro atom for radiolabeling. These cutting-edge directions correlate with rising searches for "fluorinated building blocks in radiopharmaceuticals", positioning this compound at the intersection of chemistry and biomedical innovation.